Cas no 2172252-22-9 (2-(bromomethyl)-8-methyl-1,4-dioxaspiro4.5decane)

• Product Name: 2-(bromomethyl)-8-methyl-1,4-dioxaspiro4.5decane
• CAS No: 2172252-22-9
• MF: C₁₀H₁₇BrO₂
• MW: 249.144782781601
• CID: 6204205
• PubChem ID: 165587990
• Update Time: 2025-06-10

2-(bromomethyl)-8-methyl-1,4-dioxaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-8-methyl-1,4-dioxaspiro4.5decane
• 2172252-22-9
• EN300-1614739
• 2-(bromomethyl)-8-methyl-1,4-dioxaspiro[4.5]decane

• Inchi： 1S/C10H17BrO2/c1-8-2-4-10(5-3-8)12-7-9(6-11)13-10/h8-9H,2-7H2,1H3
• InChI Key： LTCLOAFUYPMQEB-UHFFFAOYSA-N
• SMILES： BrCC1COC2(CCC(C)CC2)O1

Computed Properties

• Exact Mass: 248.04119g/mol
• Monoisotopic Mass: 248.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(bromomethyl)-8-methyl-1,4-dioxaspiro4.5decane

Introduction to 2-(Bromomethyl)-8-methyl-1,4-dioxaspiro[4.5]decane (CAS No. 2172252-22-9)

2-(Bromomethyl)-8-methyl-1,4-dioxaspiro[4.5]decane (CAS No. 2172252-22-9) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound features a spirocyclic structure with a bromomethyl and methyl substituent, making it an attractive building block for the synthesis of complex molecules and functional materials.

The spirocyclic framework of 2-(Bromomethyl)-8-methyl-1,4-dioxaspiro[4.5]decane provides a rigid and stable core, which can be readily functionalized through the bromomethyl group. This versatility has led to its use in a variety of applications, including the synthesis of pharmaceutical intermediates, polymers, and other advanced materials. The bromomethyl group serves as a reactive handle for further chemical transformations, such as nucleophilic substitution reactions, which can introduce a wide range of functional groups.

Recent research has highlighted the potential of 2-(Bromomethyl)-8-methyl-1,4-dioxaspiro[4.5]decane in the development of new therapeutic agents. For instance, studies have shown that compounds derived from this scaffold exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. One notable example is the synthesis of spirocyclic derivatives with enhanced solubility and bioavailability, which are crucial for improving the pharmacological profiles of drug candidates.

In the realm of materials science, 2-(Bromomethyl)-8-methyl-1,4-dioxaspiro[4.5]decane has been utilized as a monomer for the preparation of polymers with unique properties. These polymers can be tailored to have specific mechanical, thermal, and optical characteristics, making them suitable for applications in electronics, coatings, and biomedical devices. The spirocyclic structure imparts additional stability and rigidity to the polymer chains, enhancing their performance in various environments.

The synthetic accessibility of 2-(Bromomethyl)-8-methyl-1,4-dioxaspiro[4.5]decane has also been a subject of extensive investigation. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common approach involves the bromination of a suitable precursor followed by ring-closing metathesis (RCM) to form the spirocyclic structure. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of various applications.

In addition to its synthetic utility, 2-(Bromomethyl)-8-methyl-1,4-dioxaspiro[4.5]decane has been studied for its potential in catalysis. The presence of the bromomethyl group allows it to serve as a ligand in transition metal-catalyzed reactions, facilitating the formation of complex organic molecules with high selectivity and efficiency. This aspect has opened new avenues for the development of novel catalysts and catalytic processes in organic synthesis.

The environmental impact of 2-(Bromomethyl)-8-methyl-1,4-dioxaspiro[4.5]decane is another important consideration in its use and development. Researchers have focused on developing green synthetic methods that minimize waste generation and reduce the use of hazardous reagents. These efforts align with the growing emphasis on sustainable chemistry practices in both academic and industrial settings.

In conclusion, 2-(Bromomethyl)-8-methyl-1,4-dioxaspiro[4.5]decane (CAS No. 2172252-22-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, materials science, and catalysis. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further in the coming years.